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Compound of Interest

Compound Name: Xenon-123

Cat. No.: B1222699

This document provides comprehensive, step-by-step guidance for the safe handling and
disposal of Xenon-123 (123Xe) in a laboratory setting. Adherence to these procedures is critical
for ensuring the safety of all personnel and maintaining regulatory compliance. Xenon-123 is a
valuable radioisotope in research and drug development, and its responsible management is
paramount.

Understanding Xenon-123: Key Characteristics

Xenon-123 is a radioactive isotope of xenon with a relatively short half-life, making it suitable
for disposal via decay-in-storage. A thorough understanding of its properties is the foundation
of safe handling.

Property Value
Half-life 2.08 hours
Electron Capture (EC) and Positron Emission
Decay Mode
(B+)
Primary Decay Product lodine-123 (133))
Primary Emissions Gamma (y) rays, X-rays, Positrons (3+)

Operational and Disposal Plan for Xenon-123
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The primary method for the disposal of Xenon-123 is Decay-in-Storage (DIS). Due to its short
half-life, the radioactivity of 123Xe will diminish to negligible levels in a relatively short period.
The guiding principle is to store the radioactive waste for at least 10 half-lives to ensure it has
decayed to background levels before disposal as non-radioactive waste.[1][2][3]

Step 1: Segregation and Collection of Xenon-123 Waste

Proper segregation of radioactive waste at the point of generation is crucial.

o Solid Waste: All materials that have come into contact with Xenon-123, such as gloves,
absorbent paper, and contaminated labware, must be considered radioactive waste.

o Place these items in a designated, clearly labeled radioactive waste container. The
container must be lined with a durable plastic bag.

o The container must be labeled with the radiation symbol, the isotope (Xenon-123), the
date, and the initial activity.

 Liquid Waste: Solutions containing Xenon-123 should not be disposed of down the drain.

o Collect liquid waste in a shatter-resistant, sealed container that is compatible with the
chemical composition of the waste.

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name "Xenon-123".

o Gaseous Waste: Xenon-123 is a gas. Experiments should be conducted in a certified fume
hood or a glove box to prevent inhalation and release into the laboratory environment.

o Exhaust from these enclosures should be appropriately filtered or trapped. Activated
charcoal traps are effective for capturing xenon gas.[4]

Step 2: Decay-in-Storage (DIS) Procedure

o Storage Location: The designated waste containers must be stored in a secure, shielded
location.

o The storage area should be clearly marked with "Caution, Radioactive Material."
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o Lead shielding may be necessary depending on the activity of the stored waste to keep
radiation exposure to personnel As Low As Reasonably Achievable (ALARA).

o Storage Duration: Xenon-123 waste must be stored for a minimum of 10 half-lives.

o 10 half-lives for Xenon-123 is approximately 20.8 hours (10 x 2.08 hours). To be
conservative, a storage period of 24 to 48 hours is recommended.

» Record Keeping: Maintain a detailed log for each waste container. The log should include:

[e]

The date the waste was sealed for decay.

o

The radionuclide (Xenon-123).

[¢]

The initial estimated activity.

[¢]

The name of the individual who sealed the container.[2]

Step 3: Final Survey and Disposal

After the decay period, the waste must be surveyed to confirm that its radioactivity is
indistinguishable from background levels.

e Survey Instrumentation: Use a calibrated radiation survey meter (e.g., a Geiger-Mdller
counter) that is appropriate for detecting the radiation emitted by any remaining Xenon-123
and its decay product, lodine-123.

e Survey Procedure:

[¢]

In a low-background area, measure the background radiation level.

[e]

Carefully open the decayed waste container.

Monitor the contents of the container at the surface and at a distance of one meter.

o

[¢]

The radiation levels must be indistinguishable from the background reading.

o Record the Survey: Document the final survey results in the waste log, including:
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[e]

The date of the survey.

o

The survey instrument used.

[¢]

The background radiation level.

The radiation level measured at the surface of the waste.

[¢]

[e]

The name of the individual who performed the survey.[2]

» Final Disposal:

[e]

If the survey confirms that the radioactivity is at background levels, the waste can be
disposed of as non-radioactive waste.

o Before disposal, all radioactive material labels must be defaced or removed from the
container and any items within it.[2]

o Solid waste can be placed in the regular trash.

o Liquid waste that is not chemically hazardous can be disposed of down the drain with
copious amounts of water, in accordance with institutional and local regulations. If the
liquid waste is also chemically hazardous, it must be disposed of as chemical waste.

Experimental Protocol: Wipe Test for Surface
Contamination

A wipe test is a standard procedure to detect removable radioactive contamination on surfaces.
This is essential for maintaining a safe laboratory environment when working with unsealed
radioactive sources.

Materials:
« Filter paper or cotton swabs.
» Disposable gloves.

¢ Plastic scintillation vials.
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¢ Scintillation fluid.

e Liquid Scintillation Counter.

o Adiagram of the area to be tested, with numbered locations for each wipe.

Procedure:

e Preparation:

o Put on a pair of disposable gloves.

o Label a scintillation vial for each location to be tested and one for a background sample.

o Taking the Wipe Sample:

o For each location, take a piece of filter paper or a cotton swab. If the surface is dry, you
may moisten the wipe with a small amount of an appropriate solvent (e.g., water or
ethanol) to increase collection efficiency.

o Wipe an area of approximately 100 cm? (e.g., a 10 cm x 10 cm square) with firm pressure.

[51[6]
o Place the wipe into the corresponding labeled scintillation vial.
e Background Sample:

o Prepare a background sample by placing an unused wipe into a labeled scintillation vial.
This will be used to determine the background radiation level.[5]

e Sample Analysis:

o Add the appropriate amount of scintillation fluid to each vial, including the background
sample.

o Cap the vials and shake gently to ensure the wipe is fully submerged.
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o Place the vials in a Liquid Scintillation Counter and measure the activity (in counts per
minute, CPM, or disintegrations per minute, DPM).

« Interpreting the Results:
o Subtract the background CPM from the CPM of each wipe sample to get the net CPM.

o If the net CPM for any sample exceeds the action level set by your institution's Radiation
Safety Officer (typically 2-3 times the background level), the area is considered
contaminated.

e Decontamination:

o If contamination is found, the area must be decontaminated using an appropriate cleaning
solution.

o After decontamination, perform another wipe test to confirm that the area is clean.

Visualizing the Process
Xenon-123 Decay-in-Storage Workflow
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Caption: Workflow for the decay-in-storage disposal of Xenon-123 waste.
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By implementing these procedures, researchers, scientists, and drug development
professionals can ensure the safe and compliant disposal of Xenon-123, fostering a secure
laboratory environment and protecting both personnel and the public. Always consult your
institution's Radiation Safety Officer for specific guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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